5-(2-Bromo-3,6-difluorophenyl)oxazole
Overview
Description
“5-(2-Bromo-3,6-difluorophenyl)oxazole”, also known as BDFPO, is a chemical compound known for its unique properties and potential implications in various fields of research and industry. It has a molecular formula of C9H4BrF2NO and a molecular weight of 260.04 g/mol .
Molecular Structure Analysis
The InChI code for “5-(2-Bromo-3,6-difluorophenyl)oxazole” is 1S/C9H4BrF2NO/c10-9-6(12)2-1-5(11)8(9)7-3-13-4-14-7/h1-4H . This code provides a standard way to encode the molecular structure using text strings and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“5-(2-Bromo-3,6-difluorophenyl)oxazole” is a solid at room temperature . The storage temperature is 2-8°C .Scientific Research Applications
Biological Activities
Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities . The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities .
Antimicrobial Properties
Some oxazole derivatives have shown antimicrobial properties against certain strains of bacteria and fungi . For example, a series of 2-[2-(2,6-dichloro-phenylamino)-phenyl methyl]-3-{4-[(substituted phenyl) amino]-1,3-oxazol-2-yl-}quinazolin-4(3H)ones were synthesized and examined for their antibacterial potential .
Anticancer Properties
Oxazole derivatives have also been studied for their potential anticancer properties .
Anti-inflammatory Properties
Some oxazole derivatives have shown anti-inflammatory properties .
Antidiabetic Properties
Oxazole derivatives have been studied for their potential antidiabetic properties .
Antiobesity Properties
Some oxazole derivatives have been studied for their potential antiobesity properties .
Antioxidant Properties
Oxazole derivatives have been studied for their potential antioxidant properties .
Safety and Hazards
properties
IUPAC Name |
5-(2-bromo-3,6-difluorophenyl)-1,3-oxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4BrF2NO/c10-9-6(12)2-1-5(11)8(9)7-3-13-4-14-7/h1-4H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNHWHLSHDKHAFV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)C2=CN=CO2)Br)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4BrF2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-Bromo-3,6-difluorophenyl)oxazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
